Cas no 2165628-71-5 (tert-butyl (1R,2S)-2-aminocyclohexane-1-carboxylate)

• Product Name: tert-butyl (1R,2S)-2-aminocyclohexane-1-carboxylate
• CAS No: 2165628-71-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5655073
• PubChem ID: 53874844
• Update Time: 2023-09-11

tert-butyl (1R,2S)-2-aminocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2165628-71-5
• rac-tert-butyl (1R,2S)-2-aminocyclohexane-1-carboxylate
• EN300-737691
• Rel-tert-butyl (1R,2S)-2-aminocyclohexane-1-carboxylate
• EN300-27723896
• 120378-16-7
• tert-butyl (1R,2S)-2-aminocyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2S)-

• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)8-6-4-5-7-9(8)12/h8-9H,4-7,12H2,1-3H3/t8-,9+/m1/s1
• InChI Key： HFRHUFPCVALQOE-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CCCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 261.1±33.0 °C(Predicted)
• pka: 9.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives